Cas no 135729-56-5 (Palonosetron)

• Product Name: Palonosetron
• CAS No: 135729-56-5
• MF: C₁₉H₂₂N₂O
• MW: 294.390784740448
• CID: 64376
• PubChem ID: 148210
• Update Time: 2025-04-18

Palonosetron Chemical and Physical Properties

Names and Identifiers

• Palonosetron
• (S)-2-(1-Azabicyclo[2.2.2]oct-3-yl)-2,4,5,6-tetrahydro-1H-benz[de]isoquinolin-1-one
• PALONOSTERON
• DIDFYSQVOPVZQB-QGZVFWFLSA-N
• AKOS015901526
• 2-((3S)-1-Azabicyclo(2.2.2)oct-3-yl) 2,4,5,6-tetrahydro-1H-benzo(de)isoquinolin-1-one
• CHEMBL1193388
• (S)-2-(1-azabicyclo[2.2.2]oct-3-yl)-2,4,5,6-tetrahydro1H-benz[de]isoquinolin-1-one
• HY-44132
• (S)-2-(Quinuclidin-3-yl)-2,4,5,6-tetrahydro-1H-benzo[de]isoquinolin-1-one
• 135729-56-5
• 29WVV1OJ05
• Dehydro Palonosetron
• Q27254450
• 2-[(3S)-1-azabicyclo[2.2.2]octan-3-yl]-5,6-dihydro-4H-benzo[de]isoquinolin-1-one
• 1H-BENZ(DE)ISOQUINOLIN-1-ONE, 2-(3S)-1-AZABICYCLO(2.2.2)OCT-3-YL-2,4,5,6-TETRAHYDRO-
• 2-((3S)-1-AZABICYCLO(2.2.2)OCT-3-YL) 2,4,5,6-TETRAHYDRO-1H-BENZO(DE)ISOQUINOLIN-1-ONE, (+)-
• UNII-29WVV1OJ05
• SCHEMBL1160507
• CS-0103270

• Inchi： 1S/C19H22N2O/c22-19-16-6-2-4-14-3-1-5-15(18(14)16)11-21(19)17-12-20-9-7-13(17)8-10-20/h2,4,6,11,13,17H,1,3,5,7-10,12H2/t17-/m1/s1
• InChI Key： DIDFYSQVOPVZQB-QGZVFWFLSA-N
• SMILES： O=C1C2C=CC=C3CCCC(C=23)=CN1[C@@H]1CN2CCC1CC2

Computed Properties

• Exact Mass: 296.18900
• Monoisotopic Mass: 294.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 470.4 ºC at 760 mmHg
• Flash Point: 209.5 ºC
• Refractive Index: 1.645
• PSA: 23.55000
• LogP: 2.53230